Cas no 51463-17-3 (6-chloro-2,3-dihydroisoquinolin-3-one)

• Product Name: 6-chloro-2,3-dihydroisoquinolin-3-one
• CAS No: 51463-17-3
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD19704646
• CID: 1113321
• PubChem ID: 67520785
• Update Time: 2025-04-23

6-chloro-2,3-dihydroisoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3(2H)-Isoquinolinone
• 6-chloro-2,3-dihydroisoquinolin-3-one
• 6-Chloroisoquinolin-3(2H)-one
• 6-chloroisoquinolin-3-ol
• 6-Chloro-3-isoquinolinol
• 6-chloro-2H-isoquinolin-3-one
• SCHEMBL2748712
• DB-383569
• BS-16947
• BCA46317
• AKOS027322818
• MFCD19704646
• EN300-1301046
• PXZUMLJICSZAJJ-UHFFFAOYSA-N
• C75412
• 51463-17-3
• CS-0145693

• MDL： MFCD19704646
• Inchi： 1S/C9H6ClNO/c10-8-2-1-6-5-11-9(12)4-7(6)3-8/h1-5H,(H,11,12)
• InChI Key： PXZUMLJICSZAJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CNC(C=C2C=1)=O

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 6-chloro-2,3-dihydroisoquinolin-3-one

6-Chloro-3(2H)-Isoquinolinone (CAS No. 51463-17-3): A Versatile Heterocyclic Compound with Emerging Applications

6-Chloro-3(2H)-Isoquinolinone (CAS No. 51463-17-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical research and material science. This chlorinated isoquinolinone derivative serves as a crucial building block for synthesizing various biologically active molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, 6-chloro-3(2H)-isoquinolinone synthesis and its applications have become a hot topic among researchers and industry professionals.

The molecular structure of 6-chloro-3(2H)-isoquinolinone features a fused benzene and pyridine ring system with a chlorine substituent at the 6-position and a carbonyl group at the 3-position. This unique arrangement contributes to its isoquinolinone properties, including moderate polarity and good stability under standard conditions. Recent studies highlight its potential as a pharmaceutical intermediate, particularly in the development of central nervous system (CNS) targeted therapies and antimicrobial agents.

In the context of current research trends, 6-chloro-3(2H)-isoquinolinone applications are being explored in multiple domains. The compound's ability to serve as a precursor for isoquinoline alkaloid synthesis makes it valuable for natural product-inspired drug design. Many researchers are investigating its potential in creating novel small molecule inhibitors for various biological targets, aligning with the growing interest in targeted therapies and precision medicine approaches.

The synthesis of CAS 51463-17-3 typically involves cyclization reactions of appropriately substituted precursors, with recent methodological improvements focusing on greener chemistry approaches. This responds to the pharmaceutical industry's push toward more sustainable synthetic routes. The 6-chloro-3(2H)-isoquinolinone market has seen steady growth, driven by its expanding role in medicinal chemistry and the continuous demand for novel heterocyclic scaffolds in drug development pipelines.

Analytical characterization of 6-chloro-3(2H)-isoquinolinone typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The isoquinolinone derivatives market analysis suggests increasing interest in this chemical class, particularly for neurological and anti-inflammatory applications, reflecting broader trends in drug discovery focusing on these therapeutic areas.

From a regulatory perspective, 6-chloro-3(2H)-isoquinolinone suppliers must comply with standard chemical safety protocols. While not classified as highly hazardous, proper handling procedures should be followed, including the use of personal protective equipment. The compound's physicochemical properties (melting point, solubility, etc.) make it suitable for various synthetic transformations, contributing to its versatility as a synthetic intermediate.

Recent patent literature reveals growing intellectual property activity around 6-chloro-3(2H)-isoquinolinone derivatives, particularly in the areas of kinase inhibitors and neurotransmitter modulators. This aligns with current pharmaceutical industry priorities and addresses frequently searched topics in medicinal chemistry databases. The compound's molecular framework allows for diverse structural modifications, enabling medicinal chemists to explore extensive structure-activity relationships.

In material science applications, 51463-17-3 compound has shown promise as a building block for organic electronic materials. Its conjugated system and ability to form stable complexes with various metals make it interesting for developing new functional materials. This application area responds to the increasing search trends for organic semiconductors and advanced materials in electronics.

Quality control specifications for 6-chloro-3(2H)-isoquinolinone typically require ≥98% purity for most research applications, with higher grades available for pharmaceutical development. The compound's stability profile allows for long-term storage under appropriate conditions, making it convenient for research laboratories and production facilities. Current research trends in isoquinolinone chemistry suggest expanding applications in chemical biology and probe development.

As the pharmaceutical industry continues to explore new chemical entities, 6-chloro-3(2H)-isoquinolinone maintains its relevance due to its synthetic versatility and biological potential. Future directions may include its incorporation into more complex molecular architectures or its use in combinatorial chemistry approaches. The compound represents an excellent example of how heterocyclic building blocks continue to drive innovation in medicinal chemistry and materials science.

The global market for isoquinolinone derivatives is projected to grow steadily, supported by ongoing research into their biological activities and material properties. For researchers and manufacturers, understanding the synthetic routes to 6-chloro-3(2H)-isoquinolinone and its derivative chemistry remains crucial for developing new applications. This compound exemplifies the importance of heterocyclic chemistry in addressing current challenges in drug discovery and material development.

In conclusion, 6-chloro-3(2H)-isoquinolinone (CAS No. 51463-17-3) stands as a valuable chemical entity with diverse applications across multiple scientific disciplines. Its role as a versatile synthetic intermediate and potential therapeutic scaffold ensures its continued importance in chemical research and development. As scientific understanding of this compound class deepens, new opportunities for its utilization in addressing contemporary challenges in healthcare and technology are likely to emerge.